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Compound of Interest

Compound Name: Flupranone

Cat. No.: B1213068 Get Quote

An In-depth Technical Guide to Flupranone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure and

currently available properties of Flupranone. Due to the limited publicly accessible data, this

document focuses on the confirmed structural information and highlights the areas where

further research and data disclosure are needed. This guide is intended to serve as a

foundational resource for researchers and professionals in drug development who are

interested in this compound.

Chemical Structure and Identification
Flupranone is an organic compound identified by the Chemical Abstracts Service (CAS)

number 21686-10-2. Its chemical structure is characterized by a complex heterocyclic system

containing a pyrazole moiety, a dihydropyridine ring, and a fluorophenyl group.

Table 1: Chemical Identification of Flupranone
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Identifier Value Citation

CAS Number 21686-10-2 [1]

IUPAC Name

3-[4-(4-fluorophenyl)-3,6-

dihydro-2H-pyridin-1-yl]-1-[1-

(2-hydroxyethyl)-5-

methylpyrazol-4-yl]propan-1-

one

[2]

Molecular Formula C₂₀H₂₄FN₃O₂ [2]

SMILES String
Cc1c(cnn1CCO)C(=O)CCN2C

CC(=CC2)c3ccc(F)cc3
[2]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Flupranone, such as melting

point, boiling point, solubility, and pKa, are not readily available in the public domain. The

calculated molecular weight provides a fundamental physical property.

Table 2: Physicochemical Properties of Flupranone

Property Value Citation

Molecular Weight 357.42 g/mol [2]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Pharmacological Properties and Mechanism of
Action
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As of the date of this guide, there is no publicly available information regarding the

pharmacological properties, biological activity, or mechanism of action of Flupranone. Its

complex structure, incorporating motifs found in other biologically active compounds, suggests

potential for pharmacological activity, but this has not been substantiated in accessible

literature.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Flupranone are not described in the

currently available scientific literature. While general synthetic methodologies for related

chemical scaffolds exist, a specific and validated protocol for the preparation of Flupranone
has not been published.

Logical Relationship of Structural Components
The chemical structure of Flupranone can be deconstructed into several key functional

components. A logical diagram illustrating the connectivity of these components is provided

below.

5-Methyl-1-(2-hydroxyethyl)pyrazole Propan-1-one LinkerC4-position 4-(4-Fluorophenyl)-1,2,3,6-dihydropyridineN1-position 4-Fluorophenyl GroupC4-position

Click to download full resolution via product page

Caption: Logical connectivity of the core structural motifs in Flupranone.

Conclusion
Flupranone is a distinct chemical entity with a defined structure. However, a comprehensive

understanding of its physicochemical properties, pharmacological effects, and synthesis is

hampered by the lack of publicly available data. This guide serves to consolidate the known

structural information and to underscore the significant gaps in the scientific literature

concerning this compound. Further research and publication of experimental data are essential

for a thorough evaluation of Flupranone's potential applications in research and drug

development. Professionals interested in this molecule are encouraged to conduct their own

empirical studies to elucidate its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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